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Compound of Interest

Compound Name: H-Dab(boc)-OH

Cat. No.: B557234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of N-γ-(tert-butoxycarbonyl)-

L-2,4-diaminobutyric acid, commonly referred to as H-Dab(boc)-OH. This compound is a

crucial building block in peptide synthesis and drug discovery, making a thorough

understanding of its solubility characteristics essential for its effective use in various research

and development applications.

Core Chemical Properties
H-Dab(boc)-OH is a derivative of L-2,4-diaminobutyric acid where the side-chain amine is

protected by a tert-butoxycarbonyl (Boc) group. This protection strategy is fundamental in

peptide chemistry to prevent unwanted side reactions during peptide synthesis. The presence

of a free α-amino group and a carboxylic acid group, along with the Boc-protected side chain,

dictates its solubility profile.

Quantitative Solubility Data
Precise quantitative solubility data for H-Dab(boc)-OH in a wide range of organic solvents is

not extensively documented in publicly available literature. However, detailed information

regarding its solubility in water is available and is presented below.

Table 1: Solubility of H-Dab(boc)-OH in Water
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Concentration (mM)
Mass of H-Dab(boc)-OH (mg) per 1 mL
H₂O

1 0.218

5 1.09

10 2.18

15 3.27

20 4.36

25 5.45

30 6.54

40 8.72

50 10.9

60 13.08

80 17.44

100 21.8

Note: To prepare these solutions, it is recommended to start with the specified mass of H-
Dab(boc)-OH and add water to the final volume. Gentle heating and vortexing can aid in

dissolution.

Qualitative Solubility in Organic Solvents
While exact quantitative data is limited, the qualitative solubility of H-Dab(boc)-OH in common

laboratory solvents has been reported.

Table 2: Qualitative Solubility of H-Dab(boc)-OH
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Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble[1]

Methanol (MeOH) Sparingly Soluble[2]

Water Slightly Soluble[2]

Based on the structure of H-Dab(boc)-OH and the general solubility characteristics of Boc-

protected amino acids, the following trends can be expected:

Polar Aprotic Solvents (e.g., DMF, DMAc): Expected to be soluble, similar to DMSO. These

solvents are effective at solvating the polar functional groups of the molecule.

Other Alcohols (e.g., Ethanol, Isopropanol): Likely to show sparingly to slight solubility,

similar to methanol.

Non-polar Solvents (e.g., Hexane, Toluene): Expected to be insoluble due to the polar nature

of the amino acid backbone.

Chlorinated Solvents (e.g., Dichloromethane, Chloroform): Expected to have very low

solubility.

Experimental Protocol: Determination of Solubility
For researchers requiring precise solubility data in a specific solvent system, the following

gravimetric method is a reliable approach.

Objective: To determine the equilibrium solubility of H-Dab(boc)-OH in a given solvent at a

specified temperature.

Materials:

H-Dab(boc)-OH

Solvent of interest

Analytical balance
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Vials with screw caps

Constant temperature shaker or incubator

Syringe filters (0.22 µm)

Pre-weighed evaporation vials

Procedure:

Sample Preparation: Add an excess amount of H-Dab(boc)-OH to a vial. The presence of

undissolved solid after equilibration is crucial.

Solvent Addition: Add a known volume of the solvent to the vial.

Equilibration: Tightly cap the vial and place it in a constant temperature shaker. Allow the

mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturation.

Filtration: After equilibration, allow the undissolved solid to settle. Carefully draw a sample of

the supernatant using a syringe and attach a 0.22 µm syringe filter.

Sample Collection: Dispense the filtered, saturated solution into a pre-weighed evaporation

vial. Record the exact volume of the solution transferred.

Solvent Evaporation: Remove the solvent from the vial using a gentle stream of nitrogen, a

rotary evaporator, or a vacuum centrifuge.

Mass Determination: Once the solvent is completely removed, re-weigh the vial containing

the dried H-Dab(boc)-OH.

Calculation: The solubility can be calculated using the following formula:

Solubility (g/L) = (Mass of dried H-Dab(boc)-OH (g)) / (Volume of solution collected (L))

Application in Solid-Phase Peptide Synthesis
(SPPS)
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H-Dab(boc)-OH is a valuable building block in SPPS for the introduction of a diaminobutyric

acid residue into a peptide sequence. The Boc-protected side chain allows for orthogonal

protection strategies, enabling selective deprotection and modification of the side-chain amine.

Solid Support
(e.g., Wang Resin)

Fmoc-AA-Resin

Loading

First Amino Acid
(Fmoc-AA-OH)

Fmoc Deprotection
(Piperidine in DMF) H-AA-Resin

Coupling
(e.g., DIC/Oxyma in DMF)

H-Dab(boc)-OH

Boc-Dab-AA-Resin

Fmoc Deprotection
(If next AA is Fmoc-protected)

Peptide Elongation
(Repeat Deprotection & Coupling)

H-Dab-AA-Resin

Cleavage from Resin
& Side-Chain Deprotection

(e.g., TFA cocktail)
Crude Peptide Purification

(e.g., HPLC) Pure Peptide

Click to download full resolution via product page

Caption: Workflow for incorporating H-Dab(boc)-OH in Solid-Phase Peptide Synthesis.

Conclusion
This technical guide consolidates the available solubility data for H-Dab(boc)-OH, providing

both quantitative information for aqueous solutions and qualitative insights for common organic

solvents. The provided experimental protocol offers a reliable method for determining precise

solubility values in specific solvent systems, empowering researchers to optimize their

experimental conditions. The inclusion of H-Dab(boc)-OH in synthetic workflows, such as

SPPS, is critical for the development of novel peptides and therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557234#h-dab-boc-oh-solubility-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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